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Compound of Interest

Compound Name: Cycloheptyl 3-oxobutanoate

Cat. No.: B15160345

Absence of a unique Chemical Abstracts Service (CAS) number for Cycloheptyl 3-
oxobutanoate suggests a potential lack of extensive characterization and documentation in
publicly accessible chemical databases. This guide provides a comprehensive overview based
on the known properties and reactions of analogous 3-oxobutanoate esters, offering a
predictive framework for researchers and drug development professionals.

This technical document synthesizes available information on closely related and well-
documented 3-oxobutanoate esters to extrapolate the expected chemical behavior, synthetic
routes, and potential biological significance of Cycloheptyl 3-oxobutanoate. The content is
structured to provide actionable insights for laboratory investigation.

Chemical Identity and Properties

While a specific CAS number for Cycloheptyl 3-oxobutanoate is not readily available, its
identity can be inferred from its constituent parts: a cycloheptyl ester of 3-oxobutanoic acid.
Based on analogous compounds such as cyclohexyl 3-oxobutanoate (CAS No. 6947-02-0), a
summary of predicted and known properties of similar esters is presented in Table 1.
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- ) Cyclohexyl 3- Ethyl 3- Propyl 3- Benzyl 3-
roper
SNy oxobutanoate oxobutanoate oxobutanoate oxobutanoate
CAS Number 6947-02-0[1] 141-97-9[2] 1779-60-8 5396-89-4[3]
Molecular
C10H1603 C6H1003 C7H1203 C11H1203[3]
Formula
Molecular Weight  184.23 g/mol 130.14 g/mol 144.17 g/mol 192.21 g/mol [3]
Physical Form Not specified Liquid Solid Not specified
] Chemical Chemical Research Chemical
Primary Use ) ) ) )
Intermediate[2] Intermediate[2] Chemical Intermediate[3]

Table 1: Comparative Properties of 3-Oxobutanoate Esters

Experimental Protocols: Synthesis of 3-
Oxobutanoate Esters

The synthesis of Cycloheptyl 3-oxobutanoate can be approached through several
established methods for esterification. A common and effective method is the Fischer-Speier
esterification of 3-oxobutanoic acid with cycloheptanol. Alternatively, transesterification of a
more common ester, such as ethyl 3-oxobutanoate, with cycloheptanol in the presence of an
acid or base catalyst can be employed.

Protocol: Fischer-Speier Esterification

o Reactants: Equimolar amounts of 3-oxobutanoic acid and cycloheptanol are dissolved in a
suitable solvent (e.g., toluene).

o Catalyst: A catalytic amount of a strong acid (e.qg., sulfuric acid, p-toluenesulfonic acid) is
added to the reaction mixture.

e Reaction Conditions: The mixture is heated under reflux with a Dean-Stark apparatus to
remove the water formed during the reaction, driving the equilibrium towards the product.
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o Work-up: Upon completion, the reaction mixture is cooled, washed with a sodium
bicarbonate solution to neutralize the acid catalyst, and then with brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product is then purified by vacuum distillation
or column chromatography.

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of a 3-
oxobutanoate ester.
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General Synthesis Workflow for 3-Oxobutanoate Esters
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Caption: A generalized workflow for the synthesis of 3-oxobutanoate esters.

Potential Sighaling Pathways and Biological Activity

While no specific biological activity or signaling pathway has been documented for
Cycloheptyl 3-oxobutanoate, related compounds containing cyclohexyl moieties have been
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investigated for their biological effects. For instance, certain 3-[3-
(phenalkylamino)cyclohexyl]phenol derivatives have been synthesized and evaluated for their
antagonist activity at the p-opioid receptor (MOR)[4]. This suggests that the cycloheptyl group,
as a bulky lipophilic moiety, could potentially influence the interaction of the parent molecule
with biological targets.

The 3-oxobutanoate structure itself is a key intermediate in various metabolic pathways and a
versatile precursor in the synthesis of a wide range of biologically active compounds, including
amino acids, analgesics, and antibiotics.[2]

The following diagram illustrates a hypothetical interaction of a bioactive molecule containing a
cycloheptyl group with a receptor, a concept that could be explored for Cycloheptyl 3-
oxobutanoate derivatives.
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Caption: A conceptual diagram of a ligand-receptor interaction leading to a cellular response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling Cycloheptyl 3-oxobutanoate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15160345#cycloheptyl-3-oxobutanoate-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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